Cas no 1250812-36-2 (3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile)
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
- 3-(Piperidin-3-yloxy)-pyrazine-2-carbonitrile
-
- Inchi: 1S/C10H12N4O/c11-6-9-10(14-5-4-13-9)15-8-2-1-3-12-7-8/h4-5,8,12H,1-3,7H2
- InChI Key: ZXQPUTLHXJSNIP-UHFFFAOYSA-N
- SMILES: O(C1C(C#N)=NC=CN=1)C1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- XLogP3: 0.3
- Topological Polar Surface Area: 70.8
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334701-1g |
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile |
1250812-36-2 | 95%+ | 1g |
$638 | 2023-01-19 | |
| Chemenu | CM334701-1g |
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile |
1250812-36-2 | 95%+ | 1g |
$586 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655877-1g |
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile |
1250812-36-2 | 98% | 1g |
¥8956.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655877-5g |
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile |
1250812-36-2 | 98% | 5g |
¥17623.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655877-10g |
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile |
1250812-36-2 | 98% | 10g |
¥28194.00 | 2024-08-09 |
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile: A Promising Compound in the Field of Medicinal Chemistry
3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile (CAS No. 1250812-36-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrazine core and piperidine substituent, has been the subject of extensive research, particularly in the areas of neurodegenerative diseases and cancer.
The pyrazine core is a well-known heterocyclic structure that exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The piperidine substituent, on the other hand, is a versatile moiety that can modulate the pharmacological profile of the compound, enhancing its bioavailability and selectivity. The combination of these two structural elements in 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile results in a molecule with a high potential for therapeutic intervention.
Recent studies have highlighted the role of 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile in modulating key signaling pathways involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The mechanism of action involves the stabilization of microtubules and the prevention of oxidative stress, which are critical factors in the pathogenesis of neurodegenerative disorders.
In addition to its neuroprotective effects, 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile has shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A notable study published in Cancer Research reported that 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile effectively suppressed the growth of human breast cancer cells by downregulating the expression of key oncogenes such as HER2 and c-Myc.
The pharmacokinetic properties of 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Moreover, it has been found to have low toxicity and minimal side effects, which are crucial factors for its potential use as a therapeutic agent.
The synthetic route for 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile involves several well-established chemical transformations. The synthesis typically begins with the formation of a pyrazine derivative, followed by the introduction of the piperidine substituent through an etherification reaction. This multi-step process allows for fine-tuning of the compound's properties by modifying substituents or reaction conditions.
In conclusion, 3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile (CAS No. 1250812-36-2) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both basic research and drug discovery. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential therapeutic applications, paving the way for new treatments for neurodegenerative diseases and cancer.
1250812-36-2 (3-(Piperidin-3-yloxy)pyrazine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)